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Compound of Interest

Compound Name: 5-Fluoro-2,3-dimethyl-1H-indole

CAS No.: 526-47-6

Cat. No.: B1298786

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core basic properties of 5-
Fluoro-2,3-dimethyl-1H-indole, a fluorinated indole derivative of significant interest in

medicinal chemistry and drug discovery. This document details its chemical and physical

characteristics, outlines plausible synthetic routes with experimental protocols, and explores its

potential biological activities based on data from structurally related compounds.

Core Chemical and Physical Properties
5-Fluoro-2,3-dimethyl-1H-indole is a solid, light brown to gray compound at room

temperature.[1] The introduction of a fluorine atom at the 5-position of the indole ring can

significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability,

making it an attractive scaffold for the development of novel therapeutic agents.

Table 1: Physicochemical Properties of 5-Fluoro-2,3-dimethyl-1H-indole

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1298786#bc-rfq
https://www.benchchem.com/product/b1298786/docs?utm_src=pdf-body#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1298786/docs?utm_src=pdf-body#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1298786/docs?utm_src=pdf-body#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.researchgate.net/publication/353921454_Synthesis_and_cytotoxicity_evaluation_of_novel_5-fluorinated_indoles
https://www.benchchem.com/product/b1298786/docs?utm_src=pdf-body#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₀FN [2]

Molecular Weight 163.19 g/mol [2]

CAS Number 526-47-6 [2]

Appearance Light brown to gray solid [1]

Melting Point 60-61 °C [1]

Boiling Point (Predicted) 287.3 ± 35.0 °C at 760 mmHg [2]

Density (Predicted) 1.177 ± 0.06 g/cm³ [2]

pKa (Predicted) 17.03 ± 0.30 [1]

LogP (Predicted) 3.11 [2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Fluoro-2,3-dimethyl-1H-
indole is not readily available in the peer-reviewed literature, its structure lends itself to well-

established methods for indole synthesis. The Leimgruber-Batcho and Fischer indole

syntheses are two of the most common and versatile methods for preparing substituted

indoles.

Proposed Synthetic Route: Leimgruber-Batcho Indole
Synthesis
The Leimgruber-Batcho indole synthesis is a highly efficient two-step process that begins with

an o-nitrotoluene derivative.[3] This method is often preferred due to the commercial availability

of many starting materials and the generally high yields.[3]

Experimental Protocol:

Step 1: Synthesis of 1-(4-Fluoro-2-nitrophenyl)-2-dimethylaminopropene
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To a solution of 4-fluoro-2-nitrotoluene (1 equivalent) in anhydrous N,N-dimethylformamide

(DMF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 equivalents).

The reaction mixture is heated to reflux and stirred for 12-24 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature and the solvent is

removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the enamine

intermediate.

Step 2: Reductive Cyclization to 5-Fluoro-2,3-dimethyl-1H-indole

The enamine intermediate from Step 1 is dissolved in a suitable solvent such as ethanol or

ethyl acetate.

A reducing agent is added to the solution. Common reducing agents for this step include

Raney nickel with hydrazine, palladium on carbon with hydrogen gas, or stannous chloride.

[3]

The reaction mixture is stirred at room temperature or gently heated until the reduction of the

nitro group and subsequent cyclization are complete, as monitored by TLC.

After the reaction is complete, the catalyst is removed by filtration (if applicable), and the

solvent is evaporated.

The resulting crude product is purified by column chromatography to afford pure 5-Fluoro-
2,3-dimethyl-1H-indole.

4-Fluoro-2-nitrotoluene

1-(4-Fluoro-2-nitrophenyl)-2-dimethylaminopropeneStep 1:
Enamine Formation

5-Fluoro-2,3-dimethyl-1H-indole

Step 2:
Reductive Cyclization

DMF-DMA

Reducing Agent
(e.g., Ra-Ni, H₂)
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Click to download full resolution via product page

Leimgruber-Batcho Synthesis Workflow

Alternative Synthetic Route: Fischer Indole Synthesis
The Fischer indole synthesis is a classic method that involves the reaction of a

phenylhydrazine with an aldehyde or ketone under acidic conditions.[4]

Experimental Protocol:

Formation of the Hydrazone: (4-Fluorophenyl)hydrazine (1 equivalent) is reacted with butan-

2-one (1.1 equivalents) in a suitable solvent like ethanol with a catalytic amount of acid (e.g.,

acetic acid). The mixture is stirred at room temperature until the formation of the

corresponding hydrazone is complete.

Indolization: The formed hydrazone is then treated with a strong acid catalyst, such as

polyphosphoric acid or zinc chloride, and heated. The reaction mixture is maintained at an

elevated temperature until cyclization is complete.

Work-up and Purification: The reaction is cooled and quenched by pouring it into ice water.

The product is then extracted with an organic solvent (e.g., ethyl acetate), washed, dried,

and the solvent is evaporated. The crude product is purified by column chromatography.

(4-Fluorophenyl)hydrazine

Hydrazone IntermediateButan-2-one

Step 1:
Hydrazone Formation

5-Fluoro-2,3-dimethyl-1H-indole

Step 2:
Indolization

Acid Catalyst
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Fischer Indole Synthesis Workflow
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Spectroscopic Characterization
While experimental spectroscopic data for 5-Fluoro-2,3-dimethyl-1H-indole is not readily

available, a predicted profile can be extrapolated from closely related analogs, such as 5-

fluoro-2-methyl-1H-indole.[5]

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 5-Fluoro-2,3-dimethyl-1H-indole (in

CDCl₃)

¹H NMR Predicted δ (ppm) ¹³C NMR Predicted δ (ppm)

NH ~8.0 (br s) C2 ~135

H4 ~7.2 (dd) C3 ~110

H6 ~6.9 (td) C3a ~129

H7 ~7.1 (dd) C4 ~109 (d, JCF ≈ 9 Hz)

2-CH₃ ~2.4 (s) C5
~158 (d, JCF ≈ 235

Hz)

3-CH₃ ~2.2 (s) C6 ~110 (d, JCF ≈ 25 Hz)

C7 ~110 (d, JCF ≈ 4 Hz)

C7a ~131

2-CH₃ ~12

3-CH₃ ~9

Note: These are predicted values and may differ from experimental results. 'd' denotes a

doublet and 'J' represents the coupling constant.

Other Spectroscopic Techniques:

Infrared (IR) Spectroscopy: Expected to show a characteristic N-H stretching vibration

around 3400 cm⁻¹ and C-F stretching vibrations in the region of 1250-1000 cm⁻¹.
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Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z =

163.0797.

Potential Biological Activity and Signaling Pathways
Fluorinated indole derivatives are a well-known class of compounds in medicinal chemistry with

a wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibitory

effects.[6][7] While specific biological data for 5-Fluoro-2,3-dimethyl-1H-indole is not

published, its structural similarity to known bioactive molecules suggests it could be a

candidate for further investigation.

For instance, a structurally related compound, 5-(5-Fluoro-2-oxo-1,2-dihydroindol-3-

ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide

(Sunitinib), is a potent tyrosine kinase inhibitor targeting receptors such as VEGFR2 and

PDGFRβ, which are crucial in cancer progression.[8] It is plausible that 5-Fluoro-2,3-dimethyl-
1H-indole could serve as a scaffold for the development of new kinase inhibitors.

Hypothetical Signaling Pathway for a 5-Fluoro-2,3-dimethyl-1H-indole-based Kinase Inhibitor:
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Potential Kinase Inhibition Pathway
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Solubility Profile
The solubility of 5-Fluoro-2,3-dimethyl-1H-indole is predicted to be low in aqueous solutions

due to its hydrophobic indole core and methyl substituents. However, it is expected to be

soluble in common organic solvents.

Table 3: Predicted Solubility of 5-Fluoro-2,3-dimethyl-1H-indole

Solvent Predicted Solubility Rationale

Water Low

The hydrophobic indole

nucleus and methyl groups

limit aqueous solubility.

Methanol, Ethanol Moderate to High

Polar protic solvents capable

of hydrogen bonding with the

indole N-H.

Dichloromethane, Chloroform High

Good solubility is expected in

these non-polar to moderately

polar organic solvents.

Dimethyl Sulfoxide (DMSO) High

A polar aprotic solvent known

for its ability to dissolve a wide

range of compounds.

Hexane Low

The polarity mismatch between

the compound and the non-

polar solvent will limit solubility.

Experimental Protocol for Solubility Determination (Shake-Flask Method):

Add an excess amount of 5-Fluoro-2,3-dimethyl-1H-indole to a known volume of the

solvent of interest in a sealed vial.

Agitate the vial at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Filter the saturated solution to remove any undissolved solid.
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Determine the concentration of the dissolved compound in the filtrate using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or quantitative NMR.

Weigh excess compound
and add solvent

Agitate at constant
temperature (24-48h)

Filter to remove
undissolved solid

Analyze filtrate concentration
(e.g., HPLC)

Determine Solubility
(mg/mL or mol/L)

Click to download full resolution via product page

Solubility Determination Workflow

Conclusion
5-Fluoro-2,3-dimethyl-1H-indole represents a valuable chemical entity with potential

applications in drug discovery and materials science. This technical guide provides a

foundational understanding of its basic properties, plausible synthetic methodologies, and

potential biological relevance. Further experimental validation of the predicted data is crucial for

advancing the use of this compound in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1298786?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/353921454_Synthesis_and_cytotoxicity_evaluation_of_novel_5-fluorinated_indoles
https://wap.guidechem.com/encyclopedia/1h-indole-5-fluoro-2-3-dimethy-dic53469.html
https://en.wikipedia.org/wiki/Leimgruber%E2%80%93Batcho_indole_synthesis
https://en.wikipedia.org/wiki/Fischer_indole_synthesis
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Spectroscopic_Profile_of_Fluorinated_2_Methylindoles_for_Research_and_Development.pdf
https://www.smolecule.com/products/s12279257
https://pmc.ncbi.nlm.nih.gov/articles/PMC9261963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9261963/
https://pubmed.ncbi.nlm.nih.gov/12646019/
https://pubmed.ncbi.nlm.nih.gov/12646019/
https://pubmed.ncbi.nlm.nih.gov/12646019/
https://pubmed.ncbi.nlm.nih.gov/12646019/
https://www.benchchem.com/product/b1298786/docs#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1298786/docs#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1298786/docs#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1298786/docs#5-fluoro-2-3-dimethyl-1h-indole-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298786?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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